![molecular formula C21H29N3O2 B5643922 2-allyl-9-(3-amino-3-phenylpropanoyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5643922.png)
2-allyl-9-(3-amino-3-phenylpropanoyl)-2,9-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related 2,9-diazaspiro[5.5]undecane derivatives involves strategic chemical reactions that can include Michael addition, Claisen condensation, and spirocyclization. For instance, some compounds within this family have been synthesized through reactions involving barbituric acid or thiobarbituric acid with dienones in aqueous ethanol under reflux conditions, showcasing the diversity in synthetic approaches (Ahmed et al., 2012). Another example includes the efficient Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor as a key step in the divergent synthesis of 3,9-diazaspiro[5.5]undecanes (Yang et al., 2008).
Molecular Structure Analysis
The molecular structure of these compounds is confirmed through a variety of analytical techniques, including ultraviolet, infrared, 1H and 13C NMR, mass, and elemental analysis, providing detailed insights into their complex structures. This comprehensive analysis underlines the compounds’ unique spirocyclic frameworks and substituent effects on their overall structure and properties.
Chemical Reactions and Properties
Diazaspiro[5.5]undecane derivatives undergo a range of chemical reactions, highlighting their versatility. These include annulation reactions with primary amines and resin-bound bismesylates, facilitated by microwave-assisted solid-phase synthesis techniques, showcasing their potential for creating diverse molecular architectures (Macleod et al., 2006).
properties
IUPAC Name |
9-(3-amino-3-phenylpropanoyl)-2-prop-2-enyl-2,9-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3O2/c1-2-12-24-16-21(9-8-19(24)25)10-13-23(14-11-21)20(26)15-18(22)17-6-4-3-5-7-17/h2-7,18H,1,8-16,22H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYMSNHPXUFVAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1CC2(CCC1=O)CCN(CC2)C(=O)CC(C3=CC=CC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.